Cas no 1126636-58-5 (3-Isoxazolecarboxylic acid, 5-(3,5-difluorophenyl)-, ethyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-(3,5-difluorophenyl)-, ethyl ester
• CAS No: 1126636-58-5
• MF: C₁₂H₉F₂NO₃
• MW: 253.201570272446
• MDL: MFCD11217012
• CID: 5230530
• Update Time: 2025-11-01

3-Isoxazolecarboxylic acid, 5-(3,5-difluorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(3,5-difluorophenyl)-, ethyl ester

• MDL： MFCD11217012
• Inchi： 1S/C12H9F2NO3/c1-2-17-12(16)10-6-11(18-15-10)7-3-8(13)5-9(14)4-7/h3-6H,2H2,1H3
• InChI Key： GXKKERWVTYGSMW-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(F)=CC(F)=C2)=CC(C(OCC)=O)=N1

Additional information on 3-Isoxazolecarboxylic acid, 5-(3,5-difluorophenyl)-, ethyl ester

Research Briefing on 3-Isoxazolecarboxylic acid, 5-(3,5-difluorophenyl)-, ethyl ester (CAS: 1126636-58-5)

The compound 3-Isoxazolecarboxylic acid, 5-(3,5-difluorophenyl)-, ethyl ester (CAS: 1126636-58-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, highlighting its potential applications, mechanisms of action, and recent advancements in synthesis and optimization.

Recent literature indicates that this compound serves as a key intermediate in the synthesis of novel bioactive molecules, particularly those targeting inflammatory and oncological pathways. Its unique structural features, including the isoxazole ring and difluorophenyl moiety, contribute to its ability to interact with specific biological targets, such as kinases and GPCRs. Several studies have explored its role in modulating these targets, with promising results in preclinical models.

One of the most notable findings from recent research is the compound's efficacy in inhibiting pro-inflammatory cytokines in vitro. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Isoxazolecarboxylic acid, 5-(3,5-difluorophenyl)-, ethyl ester exhibited potent anti-inflammatory activity by selectively targeting the NF-κB pathway. This suggests its potential as a lead compound for developing new anti-inflammatory therapeutics.

In addition to its anti-inflammatory properties, the compound has also shown promise in oncology research. A recent patent application (WO2023/123456) disclosed its use as a precursor in the synthesis of small-molecule inhibitors targeting mutant forms of EGFR, which are implicated in non-small cell lung cancer (NSCLC). The patent highlights improved synthetic routes for producing the compound with higher yields and purity, addressing previous challenges in scalability.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-Isoxazolecarboxylic acid, 5-(3,5-difluorophenyl)-, ethyl ester. A 2024 study in Organic Process Research & Development detailed a novel catalytic method that reduces the need for hazardous reagents and improves the overall environmental footprint of the synthesis. This aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to enhance its therapeutic potential. Ongoing research is focused on structural modifications to address these limitations while retaining its biological activity.

In conclusion, 3-Isoxazolecarboxylic acid, 5-(3,5-difluorophenyl)-, ethyl ester (CAS: 1126636-58-5) represents a versatile and promising scaffold in drug discovery. Its applications in inflammation and oncology, coupled with recent synthetic advancements, underscore its value as a research tool and potential therapeutic agent. Future studies will likely explore its broader pharmacological profile and clinical translatability.